Cas no 1698633-57-6 (4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine)

4-Chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with a chloro group at the 4-position and an amine at the 3-position. The pyrrolidin-1-yl ethyl side chain enhances its potential as an intermediate in pharmaceutical synthesis, particularly for bioactive molecules targeting central nervous system (CNS) disorders. Its structural versatility allows for further functionalization, making it valuable in medicinal chemistry research. The compound exhibits favorable stability under standard conditions, ensuring reliable handling and storage. Its well-defined molecular architecture supports precise modifications for structure-activity relationship (SAR) studies, contributing to the development of novel therapeutic agents.
4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine structure
1698633-57-6 structure
Product Name:4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine
CAS No:1698633-57-6
MF:C9H15ClN4
MW:214.695200204849
CID:5701120
PubChem ID:107912153
Update Time:2025-10-30

4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
    • EN300-1108609
    • 1698633-57-6
    • 1H-Pyrazol-3-amine, 4-chloro-1-[2-(1-pyrrolidinyl)ethyl]-
    • 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine
    • Inchi: 1S/C9H15ClN4/c10-8-7-14(12-9(8)11)6-5-13-3-1-2-4-13/h7H,1-6H2,(H2,11,12)
    • InChI Key: ZADXDFRHZNXHLA-UHFFFAOYSA-N
    • SMILES: N1(CCN2CCCC2)C=C(Cl)C(N)=N1

Computed Properties

  • Exact Mass: 214.0985242g/mol
  • Monoisotopic Mass: 214.0985242g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 47.1Ų

Experimental Properties

  • Density: 1.40±0.1 g/cm3(Predicted)
  • Boiling Point: 361.6±32.0 °C(Predicted)
  • pka: 9?+-.0.20(Predicted)

4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1108609-0.05g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
0.05g
$707.0 2023-10-27
Enamine
EN300-1108609-0.1g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
0.1g
$741.0 2023-10-27
Enamine
EN300-1108609-0.25g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
0.25g
$774.0 2023-10-27
Enamine
EN300-1108609-0.5g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
0.5g
$809.0 2023-10-27
Enamine
EN300-1108609-1.0g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6
1g
$1057.0 2023-06-10
Enamine
EN300-1108609-2.5g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
2.5g
$1650.0 2023-10-27
Enamine
EN300-1108609-5.0g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6
5g
$3065.0 2023-06-10
Enamine
EN300-1108609-10.0g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6
10g
$4545.0 2023-06-10
Enamine
EN300-1108609-1g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
1g
$842.0 2023-10-27
Enamine
EN300-1108609-5g
4-chloro-1-[2-(pyrrolidin-1-yl)ethyl]-1H-pyrazol-3-amine
1698633-57-6 95%
5g
$2443.0 2023-10-27

Additional information on 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine

Chemical Profile of 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine (CAS No. 1698633-57-6)

4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine, identified by its CAS number 1698633-57-6, is a heterocyclic compound featuring a pyrazole core substituted with a chloro group, an ethyl chain linked to a pyrrolidine ring, and an amine functional group. This molecular structure positions it as a versatile intermediate in pharmaceutical and agrochemical research, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways.

The compound's unique scaffold, combining the pyrazole and pyrrolidine moieties, has garnered attention in medicinal chemistry due to its potential to modulate enzyme activity and receptor binding. Pyrazole derivatives are well-documented for their role in drug discovery, exhibiting properties such as anti-inflammatory, antimicrobial, and anticancer effects. The presence of the chloro substituent enhances electrophilicity, making it a valuable precursor for further functionalization via nucleophilic substitution reactions.

The ethyl chain bridging the pyrrolidine and pyrazole rings contributes to the compound's conformational flexibility, which is critical for optimizing binding affinity to biological targets. This structural feature allows for fine-tuning of pharmacokinetic properties, including solubility and metabolic stability. Recent studies have highlighted the significance of such constrained aliphatic linkers in enhancing drug-like characteristics.

In the context of contemporary pharmaceutical research, 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine has been explored as a building block for synthesizing novel therapeutic agents. For instance, its derivatives have shown promise in preclinical models as modulators of Janus kinases (JAKs), which are implicated in autoimmune diseases and cancer. The pyrazole ring's ability to engage with hydrogen bond networks in protein active sites further underscores its utility in designing targeted interventions.

Moreover, the compound's amine functionality serves as a handle for diversification through reductive amination or coupling reactions with carboxylic acids via amide bond formation. Such transformations are pivotal in generating libraries of analogs for high-throughput screening (HTS). The growing emphasis on structure-based drug design has prompted researchers to investigate how modifications at the pyrrolidine-pyrazole junction influence overall potency and selectivity.

Advances in computational chemistry have enabled the rapid prediction of binding modes for this class of molecules. Molecular docking studies indicate that the chloro-substituted pyrazole moiety can interact with aromatic pockets in protein targets, while the pyrrolidine ring stabilizes interactions through polar interactions with backbone amides. These insights have guided synthetic strategies aimed at maximizing bioactivity while minimizing off-target effects.

The agrochemical sector has also shown interest in derivatives of 4-chloro-1-2-(pyrrolidin-1-yl)ethyl-1H-pyrazol-3-amine, leveraging its heterocyclic framework to develop novel pesticides with improved efficacy and environmental safety profiles. The compound's ability to cross biological membranes suggests potential applications in systemic crop protection agents. Regulatory agencies continue to evaluate such derivatives for compliance with safety standards, ensuring that their use aligns with sustainable agricultural practices.

Recent patents highlight innovative synthetic routes to this core structure, emphasizing green chemistry principles such as catalytic hydrogenation and solvent-free reactions. These methods not only improve yield but also reduce waste generation, aligning with global efforts toward sustainable pharmaceutical manufacturing. The scalability of these processes is critical for transitioning promising candidates into clinical development pipelines.

The compound's thermal stability has been assessed through differential scanning calorimetry (DSC), revealing a melting point consistent with solid-state intermediates suitable for formulation into tablets or capsules. Excipient compatibility studies indicate that it pairs well with common pharmaceutical excipients without significant degradation over storage periods under recommended conditions.

Future research directions may explore the incorporation of fluorine or other halogen atoms at strategic positions within the molecule to enhance metabolic stability or binding affinity. Such modifications are often employed to prolong half-life while maintaining therapeutic efficacy—a key consideration in drug development.

Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd